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Compound of Interest

Compound Name: Atalafoline

Cat. No.: B011924

For Immediate Release

This technical guide provides a comprehensive overview of the chemical structure, properties,
and potential biological activities of Atalafoline, an acridone alkaloid of interest to researchers
in drug discovery and natural product chemistry. This document synthesizes available data to
offer a resource for scientists and drug development professionals.

Chemical Structure and Physicochemical Properties

Atalafoline is a member of the acridone class of alkaloids, characterized by a tricyclic aromatic
core. Its formal chemical name is 1,3-dihydroxy-2,5,6-trimethoxy-10-methylacridin-9-one. The
structure is distinguished by the presence of hydroxyl and methoxy functional groups, which
contribute to its chemical reactivity and potential biological interactions.

The key physicochemical properties of Atalafoline are summarized in the table below,
providing a quantitative snapshot for experimental design and computational modeling.
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Property Value Source
Molecular Formula C17H17NOe N/A
Molecular Weight 331.32 g/mol N/A
CAS Number 107259-49-4 N/A
Appearance Powder N/A
Melting Point 155-158 °C N/A
Predicted Boiling Point 593.4 +50.0 °C N/A
Predicted Density 1.366 + 0.06 g/cm?3 N/A
Predicted pKa 6.89 £ 0.20 N/A

Experimental Protocols: Isolation of Acridone
Alkaloids

While a specific, detailed experimental protocol for the isolation of Atalafoline is not
extensively documented in publicly available literature, a general methodology for the
extraction of acridone alkaloids from their natural source, Atalantia buxifolia (Poir.) Oliv.
(Rutaceae), can be outlined.[1][2][3] This process typically involves solvent extraction followed
by chromatographic separation.[4][5][6]

A generalized workflow for the isolation of acridone alkaloids is presented below. Researchers
should note that optimization of solvents and chromatographic conditions is crucial for the
successful isolation of specific compounds like Atalafoline.
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A generalized workflow for the isolation of acridone alkaloids.
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Biological Activity and Potential Signhaling Pathways

Direct experimental evidence detailing the biological activity and mechanism of action of
Atalafoline is limited. However, studies on other acridone alkaloids isolated from Atalantia
species provide valuable insights into its potential pharmacological effects.[7][8][9][10][11][12]
[13]

Acridone alkaloids from Atalantia have demonstrated a range of biological activities, including:

Antimicrobial Activity: Several acridone alkaloids have shown activity against various
bacteria and fungi.[2][14][15][16][17][18][19]

o Anti-inflammatory Effects: Inhibition of inflammatory pathways has been reported for related
compounds.[20][21][22][23][24][25][26]

o Cytotoxic Activity: Some acridone alkaloids exhibit cytotoxicity against cancer cell lines,
suggesting potential as anticancer agents.[9][12][20][21][27][28]

» Anti-allergic Activity: Certain acridone alkaloids have shown potential in modulating allergic
responses.[10][29]

The cytotoxic effects of some acridone alkaloids have been linked to the inhibition of specific
signaling pathways.[7] For instance, buxifoliadine E, another acridone alkaloid from Atalantia
monophylla, has been shown to inhibit the ERK (Extracellular signal-regulated kinase) pathway,
leading to apoptosis in cancer cells.[7] Given the structural similarity, it is plausible that
Atalafoline may exert its potential cytotoxic effects through a similar mechanism.

The hypothetical signaling pathway for the induction of apoptosis by acridone alkaloids based
on existing literature is depicted below. Further research is required to validate the specific role
of Atalafoline in this and other cellular pathways.
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A potential signaling pathway for acridone alkaloid-induced apoptosis.

Conclusion and Future Directions

Atalafoline represents an intriguing natural product with a well-defined chemical structure and
physicochemical properties. While specific biological data for Atalafoline is scarce, the broader
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family of acridone alkaloids from Atalantia species exhibits promising pharmacological
activities. This technical guide provides a foundational resource for researchers, highlighting
the need for further investigation into the specific biological targets and mechanisms of action
of Atalafoline. Future research should focus on the targeted isolation and synthesis of
Atalafoline to enable comprehensive biological screening and elucidation of its therapeutic
potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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